Hydrofluoric acid

Specification

• CAS No.: 7664-39-3
• Molecular Formula: FH; HF
• Molecular Weight: 20.0064 g/mol
• IUPAC Name: fluorane
• Standard InChI: InChI=1S/FH/h1H
• Standard InChI Key: KRHYYFGTRYWZRS-UHFFFAOYSA-N
• Impurities: 0.015% H2SIF6; 0.003% sulfur dioxide; 0.005% sulfuric acid; and 0.02% water.
• SMILES: F
• Canonical SMILES: F
• Boiling Point: 152 °F at 760 mmHg for 70% solution (ICSC, 2024); 67.1 °F at 760 mmHg (EPA, 1998); 19.51 °C; 2.5 °C at 400 mm Hg; -13.2 °C at 200 mm Hg; -28.2 °C at 100 mm Hg; -45.0 °C at 40 mm Hg; -56.0 °C at 20 mm Hg; -74.7 °C at 5 mm Hg; 20 °C; 66,4 °C; 67 °F
• Colorform: Colorless gas, fumes in air
• Flash Point: Not Flammable (EPA, 1998)
• Melting Point: -92.2 °F for 70% solution (ICSC, 2024); -118.4 °F (EPA, 1998); -83.57 °C; -83 °C; - 69 °C; -118 °F

Introduction

Chemical Structure and Formula

Hydrofluoric acid has the chemical formula HF. The compound consists of diatomic molecules with strong intermolecular hydrogen bonds. Unlike typical hydrogen bonding patterns, HF forms chain-like structures in which the molecules are arranged in shorter chains, averaging between five and six molecules in length. This molecular arrangement contributes to the acid's unique properties and behavior in various states.

Physical Properties

Hydrofluoric acid demonstrates several distinctive physical properties that contribute to its industrial utility and handling challenges. Below is a comprehensive table of its physical characteristics:

Property	Value
Chemical Formula	HF
Molar Mass	20.006 g·mol⁻¹
Density	1.15 g/mL
Melting Point	−83.6 °C
Boiling Point	19.5 °C
Physical State at 20°C	Liquid (aqueous solution) or gas
pH Value	2.0 (strongly acidic)
Appearance	Colorless liquid or gas
Odor	Strong irritating odor

At room temperature (20°C), hydrofluoric acid exists as a liquid in its aqueous form, but anhydrous hydrogen fluoride boils at 19.5°C, meaning it readily transitions to a gaseous state near ambient temperatures. The acid produces visible fumes when concentrated solutions are exposed to air, adding to its handling hazards.

Chemical Properties and Reactivity

Hydrofluoric acid's reactivity profile is unique among acids due to the distinctive properties of the fluoride ion. Its high reactivity stems from the presence of the highly electronegative fluorine atom.

Mechanism of Action

When hydrofluoric acid contacts materials, its action operates through two primary mechanisms:

• The corrosive action of hydrogen ions, particularly noticeable at high concentrations (>50%), causing immediate tissue destruction and visible damage.

• The cytotoxic action of fluoride anions, which penetrate tissues deeply and cause both local and systemic toxicity even at lower concentrations.

The fluoride ion's small size allows it to diffuse readily through aqueous media, and its high lipid affinity enables penetration through cellular membranes, resulting in profound and persistent damage.

Industrial Applications and Uses

Hydrofluoric acid serves as a critical chemical agent across numerous industries due to its unique reactive properties. Its extensive industrial applicability continues to expand despite handling hazards.

Glass and Metal Processing

One of the most established applications of hydrofluoric acid is in glass etching and processing. The acid's ability to disrupt silicon-oxygen bonds makes it exceptionally valuable in this industry.

Glass Etching

Hydrofluoric acid reacts with silicon dioxide (the primary component of glass) by breaking down the silicon-oxygen bonds, resulting in the gradual dissolution of glass surfaces. This property enables precise glass etching for decorative purposes, laboratory glassware calibration, and production of frosted glass.

Metal Treatment

In metal processing, hydrofluoric acid serves multiple functions including:

• Rust elimination and prevention

• Metal dissolution for cleaning and preparation

• Surface treatment prior to coating or welding

Petrochemical Industry

In petrochemical processing, hydrofluoric acid plays a crucial role as a catalyst in several important reactions.

Alkylation Processes

The acid functions as a catalyst in alkylation reactions during petroleum refining, which are essential for producing high-octane gasoline components. This application represents one of the largest industrial uses of hydrofluoric acid globally.

Semiconductor Manufacturing

The semiconductor industry relies heavily on hydrofluoric acid for silicon chip production. The acid is used for:

• Cleaning silicon wafers

• Etching circuit patterns

• Removing oxide layers

• Polishing semiconductor surfaces

Other Industrial Applications

Additional industrial uses include:

• Production of refrigerants and fluoropolymers

• Uranium processing

• Brick and ceramics manufacturing

• Herbicide production

• Water spot removal in cleaning products

• Automotive cleaning solutions

Toxicity and Health Hazards

Hydrofluoric acid presents exceptional health hazards due to its unique toxicological profile, combining both corrosive effects and systemic toxicity.

Routes of Exposure

There are three primary pathways through which hydrofluoric acid can enter the human body:

• Skin/eye contact: The most frequent exposure route, occurring through contact with aqueous solutions regardless of whether the skin is intact or damaged.

• Inhalation: Intoxication can result from exposure to hydrogen fluoride gas or vapors arising from concentrated hydrogen fluoride liquid.

• Ingestion: Even small amounts of ingested hydrofluoric acid can produce severe systemic effects and may prove fatal.

Mechanism of Toxicity

Hydrofluoric acid's toxicity operates through several mechanisms:

Tissue Penetration

The undissociated hydrofluoric acid molecules have low charge, enabling easy penetration through skin, soft tissues, and lipid membranes. Once inside tissues, HF molecules dissociate into hydrogen cations and fluoride anions.

Calcium and Magnesium Chelation

Fluoride ions react with cellular calcium and magnesium to form insoluble chelates (CaF₂ and MgF₂), causing:

• Local calcium depletion

• Inhibition of Na⁺/K⁺ ATP-ase pump

• Increased cell membrane permeability to potassium

• Resultant hyperkalemia

Tissue Destruction

The high lipid affinity of fluoride ions induces liquefaction necrosis and cellular death, destroying nerves, blood vessels, tendons, bone structures, and other tissues. Unlike other acids that cause coagulative necrosis (which forms a barrier limiting further penetration), hydrofluoric acid continues to penetrate deeper into tissues.

Fluoride Distribution

After exposure, fluoride ions distribute throughout the body with characteristic patterns:

• After acute exposure, fluoride predominantly deposits in the kidneys, followed by the liver and spleen, with rapid excretion through urine within 24 hours.

• After chronic exposure, approximately half of the fluoride dose deposits in the bones, while kidneys serve as temporary depositories.

Dermal Exposure

Skin contact results in burns that may initially be painless with low concentrations but progressively develop into:

• Erythema

• Intense pain

• Tissue necrosis

• Potential systemic absorption leading to electrolyte imbalances

Ocular Exposure

Eye contact can cause:

• Severe irritation

• Corneal damage

• Potential blindness

Inhalation Exposure

Breathing hydrogen fluoride or its vapors can cause:

• Respiratory tract irritation

• Pulmonary edema

• Bronchospasm

• Potentially fatal respiratory damage

Gastrointestinal Exposure

Ingestion of hydrofluoric acid solutions causes:

• Strong caustic effects on mouth and throat

• Erythema, ulcerations, and bleeding of oral mucosa

• Risk of esophageal/stomach perforation

• Erosive gastritis

• Abdominal pain, dysphagia, nausea, vomiting, and diarrhea

• Potential progression to hemorrhagic gastritis, hematemesis, and melena

Autopsy findings from accidental ingestion cases have revealed hemorrhages throughout the gastrointestinal tract, brownish discoloration of mucous membranes, necrosis foci reaching deeper wall layers, numerous ulcerations, and congested mucous membranes.

Systemic Toxicity and Medical Implications

Electrolyte Imbalances

Due to fluoride ion's high affinity for calcium and magnesium, systemic exposure often results in severe electrolyte abnormalities that are difficult to correct:

• Hypocalcemia

• Hypomagnesemia

• Hyperkalemia or hypokalemia

• Fluorosis

• Metabolic acidosis

Additionally, enzyme inhibition and coagulation disorders frequently occur.

Cardiovascular System Effects

Electrolytic imbalances significantly impact cardiovascular function, causing:

• Hypotension and vasospasm

• Decreased myocardial contractility

• QT interval prolongation

• Potentially lethal dysrhythmias including torsades de pointes

• Ventricular fibrillation

• Cardiac arrest

Notably, recurrent ventricular dysrhythmias or asystolia can develop several hours after exposure, and toxic myocarditis resulting in congestive heart failure has been documented four months after hydrofluoric acid ingestion.

Referential Exposure Limits

The severity of systemic effects depends on the acid concentration, exposure time, contaminated body surface area, and time elapsed before treatment. High-risk situations include:

• HF concentrations above 50%

• Contamination of more than 1% body surface area

• Inhalation of concentrated vapors

• Ingestion of any amount

• Delayed medical intervention